Cas no 2138103-97-4 (5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid
• CAS No: 2138103-97-4
• MF: C₅HBrF₃NO₂S
• MW: 276.031149625778
• CID: 6148829
• PubChem ID: 165494471
• Update Time: 2024-01-15

5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylic acid
• EN300-1178604
• 2138103-97-4
• 5-Bromo-4-(trifluoromethyl)thiazole-2-carboxylic acid

• Inchi： 1S/C5HBrF3NO2S/c6-2-1(5(7,8)9)10-3(13-2)4(11)12/h(H,11,12)
• InChI Key： XTKQLDZOIUVJFU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=C(C(=O)O)S1

Computed Properties

• Exact Mass: 274.88635g/mol
• Monoisotopic Mass: 274.88635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų